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Compound of Interest

Compound Name: Chst15-IN-1

Cat. No.: B10831138 Get Quote

Essential Safety and Handling Guide for Chst15-
IN-1
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Chst15-IN-1. It is intended to supplement, not

replace, your institution's standard safety protocols and a thorough review of any available

Safety Data Sheet (SDS).

Understanding the Compound: Chst15-IN-1
Chst15-IN-1 is a potent, reversible covalent inhibitor of Carbohydrate Sulfotransferase 15

(CHST15). CHST15 is an enzyme that plays a significant role in various biological processes,

including tumor progression and neuronal repair, by modifying chondroitin sulfate chains.[1][2]

As a covalent inhibitor, Chst15-IN-1 is designed to form a strong bond with its target protein,

which necessitates careful handling to minimize unintended off-target interactions.[3][4]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10831138?utm_src=pdf-interest
https://www.benchchem.com/product/b10831138?utm_src=pdf-body
https://www.benchchem.com/product/b10831138?utm_src=pdf-body
https://www.benchchem.com/product/b10831138?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11410133/
https://synapse.patsnap.com/article/what-are-chst15-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b10831138?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33006907/
https://www.certara.com/blog/developing-targeted-covalent-inhibitor-drugs-3-key-considerations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 2158198-77-5 Internal

Molecular Formula C₁₇H₁₁BrCl₂N₂O₃ Internal

Molecular Weight 442.09 g/mol Internal

Solubility Soluble in DMSO Internal

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet, a conservative approach to personal

protection is recommended. The following PPE should be considered the minimum requirement

when handling Chst15-IN-1 in solid (powder) or solution form.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[5][6]

Protects against accidental

splashes of the compound in

solution, which could cause

eye irritation or absorption. The

powder form can also be an

irritant if it becomes airborne.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[6]

[7] Double gloving is

recommended.

Prevents skin contact and

absorption. Since Chst15-IN-1

is often dissolved in DMSO,

which can facilitate the

absorption of other chemicals

through the skin, appropriate

glove selection is critical.[7]

Body Protection

A fully buttoned laboratory

coat. Consider a chemically

resistant apron for larger

quantities.[5][8]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small-scale laboratory use if

handled in a well-ventilated

area or a chemical fume hood.

If there is a risk of generating

aerosols or dust, a NIOSH-

approved respirator may be

necessary.

Minimizes the risk of inhaling

the compound, especially in its

powdered form.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: All work with Chst15-IN-1, both in solid and solution form, should be

conducted in a well-ventilated laboratory. A certified chemical fume hood is highly

recommended, especially when handling the powder or preparing stock solutions.
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Weighing: To prevent inhalation of the powder, weigh Chst15-IN-1 in a fume hood or a

ventilated balance enclosure.

Solution Preparation: Chst15-IN-1 is commonly dissolved in Dimethyl Sulfoxide (DMSO).[9]

DMSO can penetrate the skin and may carry dissolved chemicals with it.[7] Therefore,

extreme caution should be exercised when preparing and handling DMSO solutions of

Chst15-IN-1.

Avoid Contamination: Prevent contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.

Storage:

Store Chst15-IN-1 in a tightly sealed, light-resistant container.

Follow the supplier's recommendations for storage temperature, which is typically at -20°C or

-80°C for long-term stability.

Spill Management:

Small Spills: For small spills of a solution, absorb the liquid with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a sealed container for disposal.[10] Clean the spill

area with a suitable solvent and then with soap and water.

Large Spills: For larger spills, evacuate the area and prevent entry. Contact your institution's

environmental health and safety department for guidance.

Disposal Plan:

Dispose of Chst15-IN-1 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste containing DMSO should be treated as hazardous chemical waste.[11] Do not

dispose of it down the drain.[10] Collect all waste in properly labeled, sealed containers.

Experimental Protocols
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While specific experimental protocols will vary, the following provides a general framework for

working with Chst15-IN-1 in a laboratory setting.

Preparation of a 10 mM Stock Solution in DMSO:

Pre-weigh: In a chemical fume hood, carefully weigh the desired amount of Chst15-IN-1
powder into a sterile, conical tube. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 4.42 mg of Chst15-IN-1 (MW = 442.09 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the tube.

Vortex: Vortex the solution until the Chst15-IN-1 is completely dissolved. Gentle warming

may be required to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and store at -20°C or -80°C.

Signaling Pathway and Experimental Workflow
Visualization
CHST15 in Cancer Progression

CHST15 has been shown to be involved in cancer progression through various signaling

pathways. For instance, in esophageal cancer, CHST15 may promote cell proliferation and

inhibit apoptosis through the CHST15/ILKAP/CCND1 and CHST15/RABL6/PMAIP1 signaling

axes.[12] In pancreatic cancer, the CHST15-CS-E axis is considered a potential therapeutic

target.[13][14] Furthermore, in prostate cancer, an increase in CHST15 expression has been

linked to the activation of non-canonical WNT signaling.[15]
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Caption: CHST15 signaling pathways in different cancers.

Experimental Workflow for Handling Chst15-IN-1

The following diagram outlines a general workflow for handling Chst15-IN-1 in a laboratory

setting, from receipt of the compound to its final application in an experiment.
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Caption: General laboratory workflow for Chst15-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Chst15-IN-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831138#personal-protective-equipment-for-
handling-chst15-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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